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Abstract

Tolypomycin R, a derivative of the ansamycin antibiotic family, represents a significant area of
interest in the ongoing search for novel antimicrobial agents. As a member of the rifamycin
class, its primary mechanism of action is the inhibition of bacterial DNA-dependent RNA
polymerase, a well-validated target for antibacterial therapy. This technical guide provides a
comprehensive overview of Tolypomycin R, detailing its chemical properties, mechanism of
action, antibacterial spectrum, and the experimental methodologies used to characterize its
activity. The information presented herein is intended to serve as a valuable resource for
researchers and professionals involved in the discovery and development of new antibacterial
drugs.

Introduction

The rise of antibiotic-resistant bacteria poses a significant threat to global public health. This
has spurred intensive research efforts to discover and develop new classes of antibiotics with
novel mechanisms of action or improved efficacy against resistant strains. The rifamycin class
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of antibiotics has long been a cornerstone in the treatment of mycobacterial infections, most
notably tuberculosis. Tolypomycin R, a derivative of this class, has been investigated for its
own unique antibacterial properties. This guide delves into the technical details of
Tolypomycin R, providing a foundation for its potential applications and further research.

Chemical Structure and Properties

Tolypomycin R is a complex macrocyclic antibiotic belonging to the ansamycin family,
characterized by an aliphatic ansa chain bridging a naphthoquinone core.

Table 1: Chemical and Physical Properties of Tolypomycin R

Property Value
Synonyms B-2847-R
Molecular Formula C43H56N2014
Molecular Weight 824.921 g/mol
Appearance Solid

Mechanism of Action: Inhibition of Bacterial RNA
Polymerase

The primary molecular target of Tolypomycin R, like other rifamycins, is the 3-subunit of
bacterial DNA-dependent RNA polymerase (RNAP).[1] By binding to a specific pocket on the
RNAP B-subunit, Tolypomycin R sterically hinders the elongation of the nascent RNA chain,
effectively halting transcription.[1] This inhibition of a fundamental cellular process leads to the
cessation of protein synthesis and ultimately, bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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